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Compound of Interest

Compound Name: Limonene oxide, (-)-

Cat. No.: B1675404 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of (-)-Limonene Oxide, a combustible liquid requiring careful

management. Adherence to these protocols is critical for minimizing risks and ensuring

operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling (-)-Limonene Oxide, a combination of personal protective equipment and

engineering controls is necessary to ensure safety.

Engineering Controls:

Work in a well-ventilated area to prevent the accumulation of vapors.[1][2]

Facilities should be equipped with an eyewash station and a safety shower.[2]

Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][4]
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1][2] In case of potential splashing, a PVC apron is recommended.[1]

Respiratory Protection: Generally not required in a well-ventilated area.[5] However, if

aerosols are formed or if exposure limits are exceeded, a full-face respirator may be

necessary.[3]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling:

Avoid all personal contact, including inhalation of vapors.[1]

Wash hands thoroughly after handling the substance.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.

Use non-sparking tools.[6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spills:
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Remove all sources of ignition.[1][2]

Evacuate the area.

Ventilate the area of the spill.[2]

Absorb the spill with an inert material such as sand or earth.[2]

Place the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.

Prevent the spill from entering drains or waterways.[1][5]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. If irritation persists, seek medical advice.[8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms occur.[2][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[2]

Disposal Plan
Dispose of (-)-Limonene Oxide and its containers in accordance with all applicable local, state,

and federal regulations. Waste material should be sent to an approved waste disposal plant.

Do not dispose of it with other waste, and handle uncleaned containers as you would the

product itself.

Quantitative Data Summary
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Property Value Source

Flash Point 65 °C (149 °F) [2]

Boiling Point
113 - 114 °C (235 - 237 °F) at

67 hPa

Density 0.929 g/cm³ at 25 °C (77 °F)

Autoignition Temperature 237 °C (458.6 °F) [8]

Lower Explosion Limit 0.70% [8]

Upper Explosion Limit 6.10% [8]

Workflow for Safe Handling of (-)-Limonene Oxide
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Preparation
- Review SDS

- Assemble PPE

Handling
- Use in well-ventilated area

- Avoid contact and inhalation
- Keep away from ignition sources

Proceed with caution

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

After use

Spill Response
- Remove ignition sources
- Absorb with inert material

- Dispose in labeled container

If spill occurs

Exposure Response
- Follow first aid procedures

- Seek medical attention

If exposure occurs

Disposal
- Follow local regulations

- Use approved waste facility

When no longer needed Containment and cleanup

End of Process

After treatment

Properly discarded
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Caption: Workflow for the safe handling of (-)-Limonene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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